![molecular formula C16H12ClFN2O B5347270 {3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol](/img/structure/B5347270.png)
{3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol, also known as CFIM, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of {3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. This compound has also been shown to activate the p53 tumor suppressor pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing inflammation, improving endothelial function, and inducing apoptosis in cancer cells. This compound has also been shown to have neuroprotective effects and may have potential applications in treating neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using {3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol in lab experiments is its potential for multiple applications in various scientific fields. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.
Future Directions
For {3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol research include further studies on its mechanism of action, as well as its potential applications in treating various diseases. This compound may also have potential as a diagnostic tool in cancer research, as it has been shown to selectively induce apoptosis in cancer cells. Additionally, further studies on the safety and toxicity of this compound are needed to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of {3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol involves multiple steps, including the reaction of 4-chloro-2-fluoroaniline with 1H-imidazole-1-carboxaldehyde, followed by the reaction of the resulting product with benzaldehyde. The final product is obtained after purification through recrystallization.
Scientific Research Applications
{3-[2-(4-chloro-2-fluorophenyl)-1H-imidazol-1-yl]phenyl}methanol has been studied for its potential applications in various scientific fields, including cancer research, cardiovascular disease, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. This compound has also been studied for its potential use in treating cardiovascular disease by reducing inflammation and improving endothelial function. In neurological disorders, this compound has been shown to have neuroprotective effects and may have potential applications in treating Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
[3-[2-(4-chloro-2-fluorophenyl)imidazol-1-yl]phenyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClFN2O/c17-12-4-5-14(15(18)9-12)16-19-6-7-20(16)13-3-1-2-11(8-13)10-21/h1-9,21H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRJRWLDSEMRGFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C=CN=C2C3=C(C=C(C=C3)Cl)F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.